Cas no 59488-60-7 (3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid)

• Product Name: 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid
• CAS No: 59488-60-7
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD00716636
• CID: 57436
• PubChem ID: 670446
• Update Time: 2025-07-18

3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-methylthieno[2,3-b]pyridine-2-carboxylic acid
• 3-amino-6-methyl-Thieno[2,3-b]pyridine-2-carboxylic acid
• METHYL 3-AMINO-6-METHYLTHIOPHENE[2,3-B]PYRIDINE-2-CARBOXYLATE
• thieno[2,3-b]pyridine-2-carboxylic acid, 3-amino-6-methyl-
• FT-0645314
• SCHEMBL19212039
• SR-01000500706-1
• CCG-112729
• SR-01000500706
• CS-0084896
• 3-amino-6-methyl-2-thieno[2,3-b]pyridinecarboxylic acid
• SY076366
• 59488-60-7
• 3-azanyl-6-methyl-thieno[2,3-b]pyridine-2-carboxylic acid
• EN300-227049
• J-511676
• MFCD00716636
• 3-amino-6-methylthieno[2,3-b]pyridine-2-carboxylicacid
• Methylmercury(ii)chloride
• AT10593
• BB 0254778
• A832339
• EU-0012738
• Cambridge id 7196545
• AKOS001676681
• AK-968/11841314
• HS-3544
• STK332605
• 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid

• MDL： MFCD00716636
• Inchi： 1S/C9H8N2O2S/c1-4-2-3-5-6(10)7(9(12)13)14-8(5)11-4/h2-3H,10H2,1H3,(H,12,13)
• InChI Key： ZSZQAJUEIMYKCN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2=CC=C(C)N=C12)N

Computed Properties

• Exact Mass: 208.03074
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.516
• Boiling Point: 440.2°C at 760 mmHg
• Flash Point: 220°C
• Refractive Index: 1.76
• PSA: 76.21

3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid

Introduction to 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid (CAS No. 59488-60-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid, identified by its CAS number 59488-60-7, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the thienopyridine class, which is known for its versatile applications in drug discovery and material science. The presence of both amino and carboxylic acid functional groups in its molecular structure enhances its reactivity, making it a valuable scaffold for the synthesis of novel bioactive molecules.

The structural motif of 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid combines the aromaticity of the thieno[2,3-b]pyridine core with functional groups that facilitate further chemical modifications. This dual functionality has been exploited in various research endeavors, particularly in the development of small-molecule inhibitors targeting key biological pathways. Recent studies have highlighted its potential as a precursor in the synthesis of compounds with antimicrobial, anti-inflammatory, and anticancer properties.

In the realm of medicinal chemistry, the scaffold of thieno[2,3-b]pyridine has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. The introduction of an amino group at the 3-position and a carboxylic acid at the 2-position provides multiple sites for derivatization, allowing chemists to fine-tune the pharmacological properties of the molecule. For instance, modifications at these positions can influence solubility, metabolic stability, and binding affinity, which are critical factors in drug design.

One of the most compelling aspects of 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid is its role in the development of kinase inhibitors. Kinases are a major class of enzymes involved in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The thienopyridine core mimics ATP binding pockets in kinases, making it an ideal platform for designing inhibitors. Researchers have leveraged the reactivity of the amino and carboxylic acid groups to introduce additional functional moieties that enhance binding specificity and potency.

Recent advances in computational chemistry have further accelerated the discovery process for derivatives of 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding interactions with target proteins with high accuracy. This approach has been particularly useful in identifying lead compounds that exhibit favorable pharmacokinetic profiles. For example, computational studies have suggested that certain derivatives of this compound may inhibit Janus kinases (JAKs), which are implicated in autoimmune diseases.

The antimicrobial potential of 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid has also been explored in recent years. The rise of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial agents with unique mechanisms of action. Thienopyridine derivatives have shown promise in this regard due to their ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. Preliminary studies indicate that certain analogs of this compound exhibit potent activity against Gram-positive bacteria while maintaining low toxicity towards human cells.

In addition to its biological applications, 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid has found utility in materials science. Its conjugated system makes it a suitable candidate for organic electronic applications such as light-emitting diodes (OLEDs) and photovoltaic cells. The ability to modify its structure allows for tuning its electronic properties, making it adaptable for various optoelectronic devices.

The synthesis of 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid presents an interesting challenge due to its complex heterocyclic framework. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions followed by functional group transformations. However, recent methodologies have focused on more efficient one-pot processes that minimize intermediate isolation steps. These advances have not only improved yield but also reduced the environmental impact of synthesis.

The future prospects for 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid are vast and multifaceted. Continued research into its derivatives is expected to yield novel therapeutic agents with improved efficacy and safety profiles. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into clinical applications.

In conclusion, 3-Amino-6-methylthieno2,3-bpyridine-2-carboxylic Acid (CAS No. 59488-60-7) represents a significant advancement in both chemical biology and medicinal chemistry. Its unique structural features make it a versatile scaffold for drug discovery and material science applications. As research progresses, thienopyridine derivatives will undoubtedly continue to play a pivotal role in addressing some of the most pressing challenges in modern medicine.